Cas no 2229686-39-7 (2-(aminomethyl)-1,1-difluorohex-3-ene)

• Product Name: 2-(aminomethyl)-1,1-difluorohex-3-ene
• CAS No: 2229686-39-7
• MF: C₇H₁₃F₂N
• MW: 149.18162894249
• CID: 6423534
• PubChem ID: 165785278
• Update Time: 2025-07-19

2-(aminomethyl)-1,1-difluorohex-3-ene Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-1,1-difluorohex-3-ene
• 2229686-39-7
• EN300-1971727

• Inchi： 1S/C7H13F2N/c1-2-3-4-6(5-10)7(8)9/h3-4,6-7H,2,5,10H2,1H3/b4-3+
• InChI Key： RFFWDQJSHYAWED-ONEGZZNKSA-N
• SMILES： FC(C(/C=C/CC)CN)F

Computed Properties

• Exact Mass: 149.10160574g/mol
• Monoisotopic Mass: 149.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Additional information on 2-(aminomethyl)-1,1-difluorohex-3-ene

Introduction to 2-(aminomethyl)-1,1-difluorohex-3-ene (CAS No: 2229686-39-7)

2-(aminomethyl)-1,1-difluorohex-3-ene, identified by the Chemical Abstracts Service Number (CAS No) 2229686-39-7, is a fluorinated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, featuring a bifunctional structure with an amino group and a fluorinated alkene moiety, presents unique chemical properties that make it a valuable intermediate in the synthesis of complex molecules. The presence of both fluoro and amine functional groups offers versatile reactivity, enabling its application in the development of novel therapeutic agents and materials.

The molecular structure of 2-(aminomethyl)-1,1-difluorohex-3-ene consists of a six-carbon chain with double bonds at the third carbon position and fluorine atoms at the first carbon position. The amine substituent at the second carbon introduces nucleophilic character to the molecule, facilitating reactions such as nucleophilic substitution and condensation reactions. The difluorohex-3-ene backbone imparts rigidity and electronic effects that can influence the reactivity and binding properties of the compound in biological systems.

In recent years, fluorinated compounds have become increasingly important in medicinal chemistry due to their ability to enhance metabolic stability, improve bioavailability, and modulate pharmacokinetic properties of drug candidates. The fluorine atoms in 2-(aminomethyl)-1,1-difluorohex-3-ene can participate in various interactions with biological targets, including hydrogen bonding and hydrophobic effects, which are critical for drug-receptor binding. This has led to extensive research into the synthesis and applications of fluorinated amines as pharmacophores.

One of the most compelling aspects of 2-(aminomethyl)-1,1-difluorohex-3-ene is its utility as a building block in the construction of more complex molecules. The amine group can be readily functionalized through reactions such as acylation, alkylation, or coupling with carboxylic acids via amide bond formation. This flexibility allows chemists to incorporate diverse structural motifs into drug-like molecules. Additionally, the presence of double bonds provides opportunities for further functionalization via polymerization or cross-coupling reactions, making it a versatile precursor for materials science applications.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 2-(aminomethyl)-1,1-difluorohex-3-ene, facilitating its use in industrial settings. Techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have been employed to introduce additional functional groups with high precision. These methods have not only improved yield but also reduced byproduct formation, making the compound more attractive for large-scale applications.

The pharmaceutical industry has shown particular interest in 2-(aminomethyl)-1,1-difluorohex-3-ene due to its potential as an intermediate in the synthesis of novel therapeutics. For instance, researchers have explored its use in developing kinase inhibitors, where the combination of an amine and fluoroalkene groups can enhance binding affinity to target proteins. Furthermore, its incorporation into peptidomimetics has been investigated for applications in antibiotic development. The ability to fine-tune electronic properties through fluorination has also opened avenues for creating molecules with improved pharmacological profiles.

From a materials science perspective, 2-(aminomethyl)-1,1-difluorohex-3-ene has been utilized in the synthesis of advanced polymers and coatings. The fluorinated backbone contributes to thermal stability and chemical resistance, making it suitable for high-performance materials used in aerospace, automotive, and electronics industries. Additionally, its ability to undergo polymerization under controlled conditions allows for the creation of tailored materials with specific mechanical and thermal properties.

The synthesis of 2-(aminomethyl)-1,1-difluorohex-3-ene typically involves multi-step processes that require careful optimization to ensure high purity and yield. Common starting materials include commercially available fluorinated alkenes or halogenated precursors that undergo functional group interconversion via palladium-catalyzed reactions or other transition metal complexes. Recent studies have focused on developing greener synthetic routes that minimize waste generation and hazardous byproducts.

In conclusion,2-(aminomethyl)-1,1-difluorohex-3-ene (CAS No: 2229686-39-7) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features—combining an amine group with a fluorinated alkene—make it a valuable intermediate for synthesizing complex molecules with tailored properties. As research continues to uncover new applications for this compound,2-(aminomethyl)-1,1-difluorohex-3-ene is poised to play an increasingly important role in advancing both drug development and material innovation.